Cas no 61019-26-9 (4-amino-5-(2-methoxyphenyl)-4H-1,2,4-triazole-3-thiol)

• Product Name: 4-amino-5-(2-methoxyphenyl)-4H-1,2,4-triazole-3-thiol
• CAS No: 61019-26-9
• MF: C₉H₁₀N₄OS
• MW: 222.266899585724
• MDL: MFCD01912738
• CID: 512373
• PubChem ID: 782156
• Update Time: 2025-05-28

4-amino-5-(2-methoxyphenyl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazole-3-thione,4-amino-2,4-dihydro-5-(2-methoxyphenyl)-
• 4H-1,2,4-triazole-3-thiol, 4-amino-5-(2-methoxyphenyl)-
• 4-AMINO-5-(2-METHOXY-PHENYL)-4H-[1,2,4]TRIAZOLE-3-THIOL
• 4-Amino-5-(2-methoxyphenyl)-4H-1,2,4-triazole-3-thiol
• 4-Amino-5-(2-methoxyphenyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione
• 4-amino-3-(2-methoxyphenyl)-1H-1,2,4-triazole-5-thione
• SMR000279972
• 61019-26-9
• CHEMBL1471530
• 4-Amino-3-(2-methoxyphenyl)-1H-1,2,4-triazole-5(4H)-thione
• MLS000718204
• F0430-0178
• SR-01000325860
• SCHEMBL2889816
• EN300-03462
• 4-amino-5-(2-methoxyphenyl)-3-mercapto-(4H)-1,2,4-triazole
• Z56851184
• BAS 01935161
• STK511558
• Oprea1_392997
• MFCD01912738
• BP-11280
• SR-01000325860-1
• AKOS027380913
• 4-amino-5-(2-methoxyphenyl)-2H-1,2,4-triazole-3-thione
• HMS2729K08
• LIXZCJPZWGBBKO-UHFFFAOYSA-N
• DTXSID20354794
• AKOS000116347
• 4-amino-5-(2-methoxyphenyl)-4H-1,2,4-triazole-3-thiol

• MDL： MFCD01912738
• Inchi： 1S/C9H10N4OS/c1-14-7-5-3-2-4-6(7)8-11-12-9(15)13(8)10/h2-5H,10H2,1H3,(H,12,15)
• InChI Key： LIXZCJPZWGBBKO-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C2C=CC=CC=2OC)N1N

Computed Properties

• Exact Mass: 222.0577
• Monoisotopic Mass: 222.05753213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 95Ų

Experimental Properties

• PSA: 62.88

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 4-amino-5-(2-methoxyphenyl)-4H-1,2,4-triazole-3-thiol

Comprehensive Overview of 4-amino-5-(2-methoxyphenyl)-4H-1,2,4-triazole-3-thiol (CAS No. 61019-26-9)

4-amino-5-(2-methoxyphenyl)-4H-1,2,4-triazole-3-thiol (CAS No. 61019-26-9) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the 1,2,4-triazole family, which is known for its diverse biological activities. The presence of both amino and thiol functional groups in its structure makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for triazole derivatives has surged, driven by their applications in drug discovery and material science. Researchers are particularly interested in 4-amino-5-(2-methoxyphenyl)-4H-1,2,4-triazole-3-thiol due to its potential as a building block for antimicrobial agents and antioxidants. Its methoxyphenyl moiety enhances its solubility and bioavailability, making it a promising candidate for further development.

The synthesis of CAS No. 61019-26-9 typically involves the cyclization of hydrazine derivatives with carbon disulfide or thiourea, followed by functional group modifications. This process has been optimized to achieve high yields and purity, which are critical for industrial-scale production. The compound's stability under various conditions also makes it suitable for long-term storage and transportation.

One of the most searched questions related to this compound is: "What are the applications of 4-amino-5-(2-methoxyphenyl)-4H-1,2,4-triazole-3-thiol in medicine?" Studies have shown that this compound exhibits moderate to strong activity against certain bacterial strains, making it a potential candidate for developing new antibiotics. Additionally, its antioxidant properties are being explored for use in skincare formulations to combat oxidative stress.

Another trending topic is the environmental impact of triazole-based compounds. While 4-amino-5-(2-methoxyphenyl)-4H-1,2,4-triazole-3-thiol is not classified as hazardous, its degradation products and metabolites are under scrutiny. Researchers are investigating eco-friendly synthesis methods and biodegradable alternatives to minimize any potential ecological footprint.

From a commercial perspective, the global market for 1,2,4-triazole derivatives is expected to grow steadily, with CAS No. 61019-26-9 playing a niche but significant role. Pharmaceutical companies are investing in R&D to explore its utility in cancer therapy and neuroprotective agents, leveraging its ability to modulate cellular pathways.

In conclusion, 4-amino-5-(2-methoxyphenyl)-4H-1,2,4-triazole-3-thiol (CAS No. 61019-26-9) is a multifaceted compound with broad applications in science and industry. Its unique chemical structure, combined with ongoing research into its biological and material properties, ensures its relevance in cutting-edge innovations. As interest in heterocyclic chemistry continues to rise, this compound will likely remain a focal point for future discoveries.